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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586

Essential Safety and Handling Guide for
Lavendustin B

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the personal protective equipment (PPE), operational plans, and
disposal procedures for Lavendustin B, a known inhibitor of GLUT1 and a weak tyrosine
kinase inhibitor.

Physicochemical and Hazard Information

Lavendustin B is a solid, appearing as a white to light yellow powder or crystal. It is crucial to
be aware of its hazardous properties to ensure safe handling.
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Property Value References
Molecular Formula C21H19NOs
Molecular Weight 365.4 g/mol
White to light yellow
Appearance
powder/crystal
B Soluble in DMF, DMSO, and
Solubility

Ethanol (all at 10 mg/mL)

Powder: -20°C, In solvent:
Storage Temperature

-80°C
Hazard Statement Description
H302 Harmful if swallowed
H315 Causes skin irritation
H319 Causes serious eye irritation
H410 Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

When handling Lavendustin B, especially in its powdered form, adherence to proper PPE
protocols is mandatory to prevent exposure.
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PPE Category

Specific Requirements

Rationale

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects against airborne
powder and splashes of
solutions containing

Lavendustin B.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact, which

can cause irritation.

Body Protection

A fully buttoned laboratory

coat.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
An N-95 respirator may be
necessary if a fume hood is

unavailable.[1]

Minimizes the risk of inhaling

the powdered compound.[1]

Experimental Workflow: From Receipt to Use

Proper handling of Lavendustin B throughout the experimental process is critical for both
safety and experimental integrity. The following workflow provides a step-by-step guide.
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Caption: Experimental workflow for handling Lavendustin B.
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Step-by-Step Handling Procedure

o Receiving and Storage: Upon receiving, verify the container's integrity. Store the powdered
Lavendustin B in a tightly sealed container at -20°C.

o Preparation of Stock Solution:

o When ready to use, bring the container to room temperature before opening to prevent
condensation.

o All handling of the powder, including weighing, should be performed in a chemical fume
hood to avoid inhalation.[1][2] Use an anti-static weigh boat if possible.[3]

o Use non-sparking tools for handling the powder.

o Dissolve the desired amount of Lavendustin B in a suitable solvent such as DMSO, DMF,
or ethanol.

o If necessary, sonication can be used to aid dissolution.
» Aliquoting and Storage of Solution:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes.

o Store the aliquoted solutions at -80°C.
e Experimental Use:
o When needed, thaw a single aliquot.

o Dilute the stock solution to the final desired concentration for your experiment.

Signaling Pathway: Inhibition of GLUT1

Lavendustin B acts as an inhibitor of the glucose transporter 1 (GLUTL1).[4] GLUTL1 is crucial
for glucose uptake in many cell types, and its inhibition can have significant downstream
effects, particularly in cancer cells which are highly dependent on glycolysis for energy.[4]
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Caption: Lavendustin B inhibits GLUT1-mediated glucose uptake.

Inhibition of GLUT1 by Lavendustin B blocks the transport of glucose into the cell. This leads
to a reduction in glycolysis and subsequent ATP production.[4] In cancer cells, this energy
deficit can lead to the induction of apoptosis (programmed cell death) and a decrease in cell

proliferation and growth.[4]

Disposal Plan
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Proper disposal of Lavendustin B and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Step-by-Step Disposal Procedure

e Segregation of Waste:

o All waste contaminated with Lavendustin B should be treated as hazardous chemical
waste.

o Segregate solid and liquid waste into separate, clearly labeled, and appropriate waste
containers.

» Solid Waste Disposal:

o Unused Powder: Dispose of in its original container, clearly labeled as hazardous waste.

[5]

o Contaminated Lab Supplies: Items such as gloves, weigh boats, and pipette tips that have
come into contact with Lavendustin B should be double-bagged in clear plastic bags.[5]
Each bag must be sealed and tagged with a hazardous waste label.[5]

e Liquid Waste Disposal:

o Stock Solutions and Experimental Media: Collect all liquid waste containing Lavendustin
B in a dedicated, leak-proof, and chemically compatible container. The container must be
clearly labeled as "Hazardous Waste" and list all chemical constituents, including
Lavendustin B and the solvent used.[6]

o Do not fill the liquid waste container to more than 90% of its capacity to allow for
expansion and prevent spills.[5]

o Store the waste container in a designated, secure area away from incompatible materials.
o Empty Container Disposal:

o Empty containers that held Lavendustin B powder must be triple-rinsed with a suitable
solvent (e.g., ethanol or water).[7][8]
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o The rinsate from the first rinse must be collected and disposed of as hazardous liquid
waste.[8]

o After triple rinsing and air-drying, the original labels should be defaced or removed, and
the container can then be disposed of in the regular trash or recycled.[8][9]

e Arranging for Pickup:

o Once waste containers are full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[9]
Do not dispose of any Lavendustin B waste down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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